![molecular formula C25H22O7 B1259228 (16S)-11,18,19,21-tetrahydroxy-7,7-dimethyl-16-prop-1-en-2-yl-2,8-dioxapentacyclo[12.8.0.03,12.04,9.017,22]docosa-1(14),3(12),4(9),5,10,17(22),18,20-octaen-13-one](/img/structure/B1259228.png)
(16S)-11,18,19,21-tetrahydroxy-7,7-dimethyl-16-prop-1-en-2-yl-2,8-dioxapentacyclo[12.8.0.03,12.04,9.017,22]docosa-1(14),3(12),4(9),5,10,17(22),18,20-octaen-13-one
Overview
Description
(16S)-11,18,19,21-tetrahydroxy-7,7-dimethyl-16-prop-1-en-2-yl-2,8-dioxapentacyclo[12.8.0.03,12.04,9.017,22]docosa-1(14),3(12),4(9),5,10,17(22),18,20-octaen-13-one is a natural product found in Artocarpus lanceifolius, Artocarpus teysmannii, and other organisms with data available.
Scientific Research Applications
Stereochemistry and NMR Data
A study focusing on similar compounds, such as cyclopeptide alkaloids, delves into their stereochemistry and NMR spectroscopic data assignments. This research aids in understanding the structural aspects of complex organic compounds like the one (Nisar et al., 2010).
Biological Effects of Related Compounds
Research into di-hydroxylated compounds derived from polyunsaturated fatty acids has uncovered their biological activities, such as anti-inflammatory properties. This is relevant for understanding the biological roles of similarly structured compounds (Liu et al., 2013).
Synthesis and Characterization
The synthesis and characterization of related macrocyclic compounds, especially those involving nickel(II) and copper(II) complexes, provide insights into the methods and techniques applicable for synthesizing and studying complex organic compounds (Choi et al., 2001).
Macrocyclic Ligands and Metal Complexes
Studies on zinc(II) complexes of constrained antiviral macrocycles offer an understanding of the configurations and potential biological activities of such compounds. This research is useful for exploring the applications of complex macrocyclic compounds in biomedicine (Ross et al., 2012).
Conformational Studies
Research on novel tetrazole-containing macrocycles and their crystal structures helps in understanding the conformational aspects of similar complex organic compounds, which is crucial for their potential applications (Zubarev et al., 2001).
Glycerolipid Metabolism
Studies related to the cellular organization of glycerolipid metabolism offer insights into the biochemical pathways and interactions in which similar complex compounds might be involved (Roughan & Slack, 1982).
properties
Product Name |
(16S)-11,18,19,21-tetrahydroxy-7,7-dimethyl-16-prop-1-en-2-yl-2,8-dioxapentacyclo[12.8.0.03,12.04,9.017,22]docosa-1(14),3(12),4(9),5,10,17(22),18,20-octaen-13-one |
|---|---|
Molecular Formula |
C25H22O7 |
Molecular Weight |
434.4 g/mol |
IUPAC Name |
(16S)-11,18,19,21-tetrahydroxy-7,7-dimethyl-16-prop-1-en-2-yl-2,8-dioxapentacyclo[12.8.0.03,12.04,9.017,22]docosa-1(14),3(12),4(9),5,10,17(22),18,20-octaen-13-one |
InChI |
InChI=1S/C25H22O7/c1-10(2)12-7-13-21(29)20-15(27)9-17-11(5-6-25(3,4)32-17)23(20)31-24(13)19-14(26)8-16(28)22(30)18(12)19/h5-6,8-9,12,26-28,30H,1,7H2,2-4H3/t12-/m0/s1 |
InChI Key |
ZIYAGIMFLYOZDS-LBPRGKRZSA-N |
Isomeric SMILES |
CC(=C)[C@@H]1CC2=C(C3=C1C(=C(C=C3O)O)O)OC4=C(C2=O)C(=CC5=C4C=CC(O5)(C)C)O |
Canonical SMILES |
CC(=C)C1CC2=C(C3=C1C(=C(C=C3O)O)O)OC4=C(C2=O)C(=CC5=C4C=CC(O5)(C)C)O |
synonyms |
artobiloxanthone |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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